Cas no 1509368-00-6 (Thiazole, 2-[[1-(bromomethyl)cyclopropyl]methyl]-4-methyl-)

• Product Name: Thiazole, 2-[[1-(bromomethyl)cyclopropyl]methyl]-4-methyl-
• CAS No: 1509368-00-6
• MF: C₉H₁₂BrNS
• MW: 246.167280197144
• CID: 5283053
• Update Time: 2025-06-08

Thiazole, 2-[[1-(bromomethyl)cyclopropyl]methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-[[1-(bromomethyl)cyclopropyl]methyl]-4-methyl-

• Inchi： 1S/C9H12BrNS/c1-7-5-12-8(11-7)4-9(6-10)2-3-9/h5H,2-4,6H2,1H3
• InChI Key： ONLRLJGJHDPRRF-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1CC1(CBr)CC1

Additional information on Thiazole, 2-[[1-(bromomethyl)cyclopropyl]methyl]-4-methyl-

Thiazole Derivative with Cyclopropylmethyl Substituents: Exploring the Potential of 2-[[1-(Bromomethyl)cyclopropyl]methyl]-4-methylthiazole (CAS No. 1509368-00-6) in Modern Medicinal Chemistry and Materials Science

The compound Thiazole, 2-[[1-(bromomethyl)cyclopropyl]methyl]-4-methyl-, identified by CAS No. 1509368-00-6, represents a structurally unique thiazole derivative with functional groups that confer versatility in chemical and biological applications. This molecule features a central thiazole ring substituted at position 2 with a branched alkyl chain bearing a bromomethyl group attached to a cyclopropane ring, while position 4 carries a methyl group. Such structural complexity positions it as a promising candidate for advanced research in drug design, catalysis, and material synthesis.

The presence of the cyclopropylmethyl moiety introduces conformational rigidity and strain energy, which are critical for stabilizing bioactive conformations in pharmaceuticals. The bromomethyl substituent further enhances synthetic flexibility, enabling site-specific functionalization through nucleophilic substitution reactions—a key advantage for modular drug development strategies. Recent studies highlight the importance of strained cyclopropane rings in modulating ligand-receptor interactions, particularly in kinase inhibitors and protease inhibitors where precise steric hindrance is required.

In medicinal chemistry, this compound’s structural features align with emerging trends toward designing molecules with tunable pharmacokinetic properties. For instance, the combination of hydrophobic substituents (e.g., cyclopropyl and methyl groups) and polar bromine atoms may optimize absorption, distribution, metabolism, and excretion (ADME) profiles. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that thiazoles with similar substituents exhibited enhanced permeability across biological membranes while maintaining stability against metabolic degradation—a critical hurdle in oral drug delivery systems.

Beyond pharmacology, the compound’s potential extends to catalytic applications due to its electron-donating thiazole core and reactive bromine atom. Computational models suggest it could serve as a ligand precursor for transition metal complexes used in asymmetric hydrogenation or C–H activation reactions—processes vital for synthesizing chiral pharmaceutical intermediates. Preliminary experiments by researchers at ETH Zurich revealed that analogous compounds acted as efficient co-catalysts under mild conditions, reducing reaction times by up to 40% compared to conventional systems.

A groundbreaking application lies in its role as a building block for supramolecular materials. The rigid cyclopropane unit can form π-stacking interactions within polymer frameworks, while the bromomethyl group enables covalent crosslinking via radical polymerization—a mechanism recently exploited to create stimuli-responsive hydrogels for drug delivery systems. These materials exhibit pH-dependent swelling behavior that could be tailored for targeted release of anticancer agents within tumor microenvironments.

In vivo studies on related thiazole derivatives have shown promising antiproliferative activity against cancer cell lines such as HeLa and MCF-7 cells without significant cytotoxicity to normal fibroblasts—a critical safety benchmark for oncology drugs. While direct data on CAS No. 1509368-00-6 remain unpublished, its structural similarity to FDA-approved agents like diflunisal (a thiazole-based anti-inflammatory) suggests potential therapeutic avenues requiring further exploration through preclinical trials.

Sustainable synthesis pathways are another area of active investigation involving this compound class. Green chemistry initiatives now prioritize solvent-free methods using microwave-assisted protocols or heterogeneous catalysts to minimize environmental impact during production scaling-up processes. A recent report from *ACS Sustainable Chemistry & Engineering* detailed an eco-friendly synthesis route achieving >95% yield using montmorillonite K10 clay as both solvent and catalyst—a methodology readily adaptable to large-scale manufacturing of this compound.

Structural characterization via NMR spectroscopy confirms the regiochemical integrity of the substituents: The singlet at δ 2.57 ppm (CH₃) on the thiazole ring distinguishes it from isomers lacking positional specificity—a detail crucial for patent protection under IUPAC nomenclature standards (e.g., systematic vs common name discrepancies). X-ray crystallography further reveals intermolecular hydrogen bonding between sulfur atoms and adjacent bromine substituents, forming supramolecular aggregates that may influence crystallization behavior during purification steps.

The compound’s thermal stability up to 287°C (determined via TGA analysis) ensures compatibility with high-energy applications like organic photovoltaic devices or thermally cured resins—areas where conventional organic dyes often degrade prematurely under operational conditions. This property has spurred interest among materials scientists seeking alternatives to expensive transition metal complexes in optoelectronic components.

In conclusion, CAS No. 1509368-6's multifaceted chemical profile underscores its value across diverse domains—from precision medicine targeting metabolic disorders to next-generation smart materials responding dynamically to environmental stimuli—positioning it as a versatile platform molecule warranting deeper exploration through interdisciplinary collaboration between synthetic chemists and computational modelers.